Ethyl 5-isobutyramido-4-oxo-3-(p-tolyl)-3,4-dihydrothieno[3,4-d]pyridazine-1-carboxylate

• IUPAC Name: ethyl 3-(4-methylphenyl)-5-(2-methylpropanoylamino)-4-oxothieno[3,4-d]pyridazine-1-carboxylate
• InChI: InChI=1S/C20H21N3O4S/c1-5-27-20(26)16-14-10-28-18(21-17(24)11(2)3)15(14)19(25)23(22-16)13-8-6-12(4)7-9-13/h6-11H,5H2,1-4H3,(H,21,24)
• InChI Key: YATGJQYIROQETF-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=NN(C(=O)C2=C(SC=C21)NC(=O)C(C)C)C3=CC=C(C=C3)C
• Molecular Formula: C20H21N3O4S
• Molecular Weight: 399.5 g/mol

Description

Compounds like the one you mentioned often belong to a class of organic compounds known as heterocyclic compounds. These compounds contain a ring structure that includes atoms of at least two different elements. They are often used in the synthesis of drugs due to their diverse biological and clinical applications.

Synthesis Analysis

The synthesis of similar compounds often involves reactions of hydrazonoyl halides with each of alkyl carbothioates, carbothioamides. The exact synthesis process can vary depending on the specific compound and the desired properties.

Molecular Structure Analysis

The molecular structure of these compounds can be determined using techniques such as single crystal X-ray diffraction. Theoretical modeling techniques such as DFT and HF can also be used to compare the experimental and theoretical compatibility.

Chemical Reactions Analysis

The chemical reactions involving these compounds can be complex and depend on the specific compound and the conditions under which the reactions are carried out.

Physical And Chemical Properties Analysis

The physical and chemical properties of these compounds can be determined using a variety of techniques. For example, X-ray diffraction (XRD) analysis can provide information about the crystalline structure of the compound.

Scientific Research Applications

Neuroprotection and Anti-neuroinflammatory Activity

• These compounds exhibit promising neuroprotective and anti-inflammatory properties:
  • Neuroprotective Activity :
    • .

Future Directions

The future directions for research on these compounds could include further exploration of their biological activities, development of new synthetic methods, and investigation of their potential applications in various fields.